
ML-7 degradation and how to prevent it

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ML-7

Cat. No.: B1676662 Get Quote

ML-7 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with essential

information on the degradation of ML-7 and best practices to ensure its stability and efficacy in

experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is ML-7 and what is its primary mechanism of action?

ML-7 is a cell-permeable, potent, and reversible inhibitor of Myosin Light Chain Kinase (MLCK).

[1][2] Its primary mechanism is to act as an ATP-competitive inhibitor, preventing MLCK from

phosphorylating the myosin regulatory light chain.[1][3] This inhibition disrupts processes that

are dependent on MLC phosphorylation, such as smooth muscle contraction and cell motility.[4]

[5] While highly selective for MLCK, it can inhibit Protein Kinase A (PKA) and Protein Kinase C

(PKC) at significantly higher concentrations.[3][4]

Inhibitory Potency of ML-7

Target Kinase Ki Value

Myosin Light Chain Kinase (MLCK) 300 nM[1][3]

Protein Kinase A (PKA) 21 µM[3][4]

| Protein Kinase C (PKC) | 42 µM[3][4] |
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Receive ML-7
(Solid Powder)

Store Powder
(-20°C, Desiccated, Dark)

Prepare Stock Solution
(e.g., in Anhydrous DMSO)

Equilibrate to RT
before opening

Aliquot into
Single-Use Tubes

Store Aliquots
(-20°C or -80°C)

Thaw & Dilute for
Experiment

Thaw one aliquot

Use in Assay
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Problem:
Inconsistent or Weak Results

1. Check Solution Integrity:
- How was it stored?

- How old is it?
- How many freeze-thaw cycles?

Is integrity
compromised?

Solution:
Prepare Fresh Stock Solution

from Powder

Yes

2. Review Experimental Protocol:
- Concentration correct?
- Dilution steps accurate?

- Incubation time sufficient?

No

3. Validate with Controls & Re-test

Is protocol
correct?

Action:
Optimize Protocol

(e.g., Dose-Response Curve)

No

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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